Cas no 2229668-98-6 (5-(3-oxobut-1-en-1-yl)thiophene-3-carbonitrile)

• Product Name: 5-(3-oxobut-1-en-1-yl)thiophene-3-carbonitrile
• CAS No: 2229668-98-6
• MF: C₉H₇NOS
• MW: 177.222980737686
• CID: 5926498
• PubChem ID: 165609010
• Update Time: 2025-05-21

5-(3-oxobut-1-en-1-yl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-oxobut-1-en-1-yl)thiophene-3-carbonitrile
• EN300-1756545
• 2229668-98-6

• Inchi： 1S/C9H7NOS/c1-7(11)2-3-9-4-8(5-10)6-12-9/h2-4,6H,1H3/b3-2+
• InChI Key： IXCQDZABZCFXMG-NSCUHMNNSA-N
• SMILES： S1C=C(C#N)C=C1/C=C/C(C)=O

Computed Properties

• Exact Mass: 177.02483502g/mol
• Monoisotopic Mass: 177.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.1Ų

Additional information on 5-(3-oxobut-1-en-1-yl)thiophene-3-carbonitrile

Introduction to 5-(3-oxobut-1-en-1-yl)thiophene-3-carbonitrile (CAS No. 2229668-98-6)

5-(3-oxobut-1-en-1-yl)thiophene-3-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2229668-98-6, features a unique structural framework that combines a thiophene ring with a conjugated enone and a nitrile group. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for various applications, particularly in the development of novel therapeutics and advanced materials.

The molecular structure of 5-(3-oxobut-1-en-1-yl)thiophene-3-carbonitrile consists of a thiophene core substituted with a 3-oxobut-1-enyl side chain and a carbonitrile group at the 3-position. This configuration allows for multiple reactive sites, enabling diverse chemical modifications and functionalizations. Such structural versatility is highly advantageous in medicinal chemistry, where the ability to tailor molecular properties is crucial for optimizing biological activity and pharmacokinetic profiles.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes, as heterocyclic compounds, exhibit notable properties such as electron-deficient centers and aromatic stability, which make them ideal scaffolds for drug discovery. The incorporation of additional functional groups, such as the enone and nitrile moieties in 5-(3-oxobut-1-en-1-yl)thiophene-3-carbonitrile, further enhances its potential as a pharmacophore.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated that thiophene-based compounds can interact with biological targets such as enzymes and receptors, modulating their activity. The enone group in 5-(3-oxobut-1-en-1-yl)thiophene-3-carbonitrile can participate in hydrogen bonding or π-stacking interactions, while the nitrile group can serve as a bioisostere for carboxylic acids or amides, providing opportunities for structure-based drug design.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies, allowing researchers to predict the binding affinity of 5-(3-oxobut-1-en-1-yl)thiophene-3-carbonitrile to potential biological targets. These computational approaches have been instrumental in identifying lead compounds for further optimization. Moreover, the compound's ability to undergo various chemical transformations makes it a versatile building block for synthesizing more complex molecules with tailored functionalities.

The synthesis of 5-(3-oxobut-1en-1yl)thiophene-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiophene ring typically begins with cyclization reactions involving sulfur-containing precursors. Subsequent functionalization steps include the addition of the 3-oxobut-1en-1yl side chain via condensation or coupling reactions, followed by cyanation at the 3-position. Each step must be carefully optimized to ensure high yield and purity.

The compound's reactivity also makes it suitable for exploring novel synthetic methodologies. For example, transition-metal-catalyzed cross-coupling reactions can be employed to introduce additional substituents or to construct more intricate molecular architectures. Such methodologies are particularly valuable in medicinal chemistry, where rapid and efficient access to diverse libraries of compounds is essential for hit identification and lead optimization.

In conclusion, 5-(3-oxobut-1en-1yl)thiophene-3-carbonitrile (CAS No. 2229668-98-6) represents a promising candidate for pharmaceutical research due to its unique structural features and versatile reactivity. Its potential applications in drug discovery and material science highlight its significance as a building block for developing novel therapeutics and advanced materials. As research continues to uncover new synthetic strategies and biological activities associated with thiophene derivatives, compounds like this are likely to play an increasingly important role in addressing global health challenges.